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Compound of Interest

Compound Name: EVT801

CAS No.: 1412453-70-3

Cat. No.: B13904842

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information regarding the off-target effects of

EVT801 in preclinical models. The following troubleshooting guides and frequently asked

questions (FAQs) are designed to address specific issues that researchers may encounter

during their experiments.

Frequently Asked Questions (FAQs)
Q1: What are the known off-target effects of EVT801 in preclinical models?

A1: Preclinical studies indicate that EVT801 is a highly selective inhibitor of Vascular

Endothelial Growth Factor Receptor 3 (VEGFR-3).[1][2][3] Unlike multi-kinase inhibitors such

as sorafenib and pazopanib, EVT801 demonstrates a superior selectivity and a better toxicity

profile.[4] A key observation in preclinical toxicology studies is the absence of hypertension, a

common off-target effect associated with less selective VEGFR inhibitors.[5] While

comprehensive data from a broad kinase panel screening is not publicly available, studies have
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quantified its high selectivity for VEGFR-3 over other family members, VEGFR-1 and VEGFR-

2.[1]

Q2: How does the selectivity of EVT801 for VEGFR-3 compare to its activity against VEGFR-1

and VEGFR-2?

A2: EVT801 exhibits substantial selectivity for VEGFR-3. In a HEK293 cell-based

autophosphorylation assay, the IC50 values were determined to be 39 nM for VEGFR-3, 260

nM for VEGFR-2, and 2130 nM for VEGFR-1, demonstrating a significantly higher potency for

VEGFR-3.[1]

Q3: Does the primary metabolite of EVT801 show any different off-target activity?

A3: The main metabolite of EVT801 has been identified and is as potent and selective for

VEGFR-3 as the parent compound. Preclinical data suggests it shares a similar favorable

safety profile.

Q4: We are observing unexpected cellular phenotypes in our in vitro assays. Could this be an

off-target effect of EVT801?

A4: While EVT801 is highly selective, unexpected results in a specific cell line could arise from

several factors. We recommend the following troubleshooting steps:

Confirm Cell Line Integrity: Ensure your cell line has not been misidentified or contaminated.

VEGFR-3 Expression: Verify the expression level of VEGFR-3 in your specific cell line, as

the on-target effects of EVT801 are dependent on its presence.

Assay Controls: Ensure you have included appropriate vehicle-only and positive controls

(e.g., a known multi-kinase inhibitor) to differentiate between on-target, off-target, and non-

specific effects.

Concentration Range: Use a wide concentration range of EVT801 to establish a clear dose-

response relationship. Off-target effects, if any, may only appear at concentrations

significantly higher than the IC50 for VEGFR-3.
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Q5: In our animal model, we are not seeing the expected anti-tumor efficacy. Is it possible that

off-target effects are limiting its activity?

A5: Suboptimal efficacy in vivo can be due to a variety of factors. Consider the following:

VEGFR-3 Expression in the Tumor Microenvironment: The therapeutic effect of EVT801 is

linked to the expression of VEGFR-3 on tumor cells and/or cells within the tumor

microenvironment.[4] We recommend confirming VEGFR-3 expression in your tumor model

by immunohistochemistry or other methods.

Pharmacokinetics/Pharmacodynamics (PK/PD): Ensure that the dosing regimen used in your

study is sufficient to achieve and maintain therapeutic concentrations of EVT801 in the

plasma and tumor tissue.

Animal Model Selection: The choice of animal model is critical. The anti-tumor effects of

EVT801 have been demonstrated in various models, including the 4T1 mammary carcinoma

and CT26 colon carcinoma models.[1]

Immune System Competence: EVT801 can modulate the tumor immune microenvironment.

[5] Its full therapeutic potential, especially in combination with immunotherapy, may be best

observed in immunocompetent animal models.

Quantitative Data Summary
The following tables summarize the key quantitative data regarding the selectivity and potency

of EVT801 in preclinical assays.

Table 1: Inhibitory Potency of EVT801 against VEGFR Family Kinases
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Target Assay Type Cell Line IC50 (nM) Reference

VEGFR-3
Autophosphoryla

tion
HEK293 39 [1]

VEGFR-2
Autophosphoryla

tion
HEK293 260 [1]

VEGFR-1
Autophosphoryla

tion
HEK293 2130 [1]

Table 2: Inhibition of VEGF-Induced Endothelial Cell Proliferation by EVT801

Stimulating Ligand Cell Type IC50 (nM) Reference

VEGF-C hLMVEC 15 [1]

VEGF-D hLMVEC 8 [1]

VEGF-A hLMVEC 155 [1]

Key Experimental Protocols
Below are detailed methodologies for key experiments cited in the preclinical evaluation of

EVT801. These can serve as a reference for researchers designing or troubleshooting their

own studies.

VEGFR Autophosphorylation Assay in HEK293 Cells
Objective: To determine the inhibitory potency of EVT801 on VEGFR-1, -2, and -3

autophosphorylation.

Methodology:

Cell Culture: Human Embryonic Kidney (HEK293) cells stably overexpressing human

VEGFR-1, VEGFR-2, or VEGFR-3 are cultured in appropriate media.

Compound Treatment: Cells are pre-incubated with a range of concentrations of EVT801 or

vehicle control for a specified period.
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Ligand Stimulation: Cells are stimulated with the respective ligands (e.g., VEGF-A for

VEGFR-1 and -2, VEGF-C for VEGFR-3) to induce receptor autophosphorylation.

Lysis and Protein Quantification: Cells are lysed, and total protein concentration is

determined using a standard method (e.g., BCA assay).

ELISA: A sandwich ELISA is used to quantify the levels of phosphorylated VEGFR. The

capture antibody is specific for total VEGFR, and the detection antibody is specific for the

phosphorylated form of the receptor.

Data Analysis: The percentage of inhibition of phosphorylation is calculated for each

concentration of EVT801 relative to the vehicle control. The IC50 value is determined by

fitting the data to a four-parameter logistic curve.

Human Lymphatic Microvascular Endothelial Cell
(hLMVEC) Proliferation Assay
Objective: To assess the effect of EVT801 on VEGF-induced proliferation of lymphatic

endothelial cells.

Methodology:

Cell Culture: Primary human lymphatic microvascular endothelial cells (hLMVECs) are

cultured in endothelial growth medium.

Seeding: Cells are seeded into 96-well plates and allowed to adhere.

Starvation: The medium is replaced with a low-serum medium to synchronize the cells.

Compound and Ligand Treatment: Cells are treated with various concentrations of EVT801
in the presence of stimulating ligands (VEGF-A, VEGF-C, or VEGF-D).

Proliferation Measurement: After a defined incubation period (e.g., 72 hours), cell

proliferation is assessed using a standard method such as the incorporation of BrdU or a

resazurin-based assay.
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Data Analysis: The inhibition of proliferation is calculated for each EVT801 concentration,

and IC50 values are determined.

Visualizations
Signaling Pathways and Experimental Workflows
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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